Cas no 158001-18-4 (5-Amino-1-tert-butyl-3-phenylmethyl-4-cyanopyrazole)

• Product Name: 5-Amino-1-tert-butyl-3-phenylmethyl-4-cyanopyrazole
• CAS No: 158001-18-4
• MF: C₁₅H₁₈N₄
• MW: 254.330222606659
• CID: 904385
• PubChem ID: 23356654
• Update Time: 2025-04-19

5-Amino-1-tert-butyl-3-phenylmethyl-4-cyanopyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-tert-butyl-3-phenylmethyl-4-cyanopyrazole
• 5-amino-3-benzyl-1-tert-butylpyrazole-4-carbonitrile
• 5-AMino-1-(1,1-diMethylethyl)-3-(phenylMethyl)-1H-pyrazole-4-carbonitrile
• 158001-18-4
• SCHEMBL7313785
• 5-Amino-3-benzyl-1-tert-butyl-1H-pyrazole-4-carbonitrile
• DTXSID60633333
• 5-AMINO-1-(TERT-BUTYL)-3-BENZYL-1H-PYRAZOLE-4-CARBONITRILE
• AKOS027447302
• DB-295970
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-3-(phenylmethyl)-

• Inchi： 1S/C15H18N4/c1-15(2,3)19-14(17)12(10-16)13(18-19)9-11-7-5-4-6-8-11/h4-8H,9,17H2,1-3H3
• InChI Key： BUSKUEBIZUJLMJ-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(CC2C=CC=CC=2)=N1)N)C(C)(C)C

Computed Properties

• Exact Mass: 254.15300
• Monoisotopic Mass: 254.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63000
• LogP: 3.26398